![molecular formula C10H10N2O2 B047993 Methyl 1-methyl-1H-indazole-6-carboxylate CAS No. 1007219-73-9](/img/structure/B47993.png)
Methyl 1-methyl-1H-indazole-6-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of Methyl 1-methyl-1H-indazole-6-carboxylate and similar compounds involves several steps, including nucleophilic substitution reactions, hydroxymethylation, oxidation, and esterification processes. For instance, the synthesis of Methyl 1H-1,2,4-triazole-3-carboxylate from 1H-1,2,4-triazole by hydroxymethylation with formaldehyde in the presence of Ba(OH)2·8H2O, followed by oxidation and esterification, is an example of a related process with an overall yield of 32% and purity of 98% (Xue Feng, 2005).
Scientific Research Applications
Applications in Chemical Synthesis
Regiospecific Synthesis : A regiospecific approach was reported for synthesizing N-methyl-5-(1H-indol-2-yl)-6,7-dihydro-2H-indazole isomers. This study involved palladium-catalyzed Suzuki coupling and provided insights into the structural characteristics of these compounds (Dandu et al., 2007).
Novel Oxazole Derivatives Synthesis : Novel oxazole derivatives were synthesized from 1-methyl-1H-Indazole 3-carboxylic acid, highlighting the versatility of Methyl 1-methyl-1H-indazole-6-carboxylate in heterocyclic compound synthesis. The structural elucidation of these compounds was based on IR, 1H-NMR, and HRMS, indicating the compound's potential as a precursor in heterocyclic chemistry (Reddy et al., 2013).
Pyrazolo[4,3-g][1,3]benzothiazole Synthesis : The compound was used as a precursor in the synthesis of pyrazolo[4,3-g][1,3]benzothiazole. The study involved various transformations and provided insights into the potential synthetic applications of this compound in the creation of complex heterocyclic systems (El’chaninov et al., 2018).
Applications in Medicinal Chemistry
Antiproliferative Activity : Derivatives of 1H-Benzo[f]indazole, structurally related to this compound, were synthesized and evaluated for their antiproliferative activity. The study revealed the potential of these derivatives as anticancer agents, suggesting the relevance of this compound class in medicinal chemistry (Molinari et al., 2015).
Safety and Hazards
“Methyl 1H-indazole-6-carboxylate” is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area . In case of skin contact, it is advised to wash with plenty of soap and water .
Mechanism of Action
Target of Action
Methyl 1-methyl-1H-indazole-6-carboxylate is a complex organic compound used in organic synthesis
Mode of Action
As a compound used in organic synthesis
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown. Given its use in organic synthesis
Result of Action
It’s important to note that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Action Environment
It is recommended to store the compound in ambient temperatures , suggesting that temperature may play a role in its stability.
properties
IUPAC Name |
methyl 1-methylindazole-6-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-12-9-5-7(10(13)14-2)3-4-8(9)6-11-12/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPHJVNKZUSDUDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)C(=O)OC)C=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40626763 | |
Record name | Methyl 1-methyl-1H-indazole-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40626763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1007219-73-9 | |
Record name | Methyl 1-methyl-1H-indazole-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40626763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 1-methyl-1H-indazole-6-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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